1-(3-Iodopropyl)piperidine;hydroiodide

• IUPAC Name: 1-(3-iodopropyl)piperidine;hydroiodide
• InChI: InChI=1S/C8H16IN.HI/c9-5-4-8-10-6-2-1-3-7-10;/h1-8H2;1H
• InChI Key: VGYPUOKWYXVQNB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCI.I
• Molecular Formula: C8H17I2N
• Molecular Weight: 381.04 g/mol
• CAS RN: 2253630-77-0

Description

Molecular Structure Analysis

The molecular structure of “1-(3-Iodopropyl)piperidine;hydroiodide” consists of a piperidine ring, which is a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–). The “1-(3-Iodopropyl)” part of the molecule indicates that an iodopropyl group is attached to one carbon of the piperidine ring.

Chemical Reactions Analysis

Piperidine and its derivatives are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

Piperidine, a key component of “1-(3-Iodopropyl)piperidine;hydroiodide”, is a colorless liquid with an odor described as objectionable, typical of amines. It is miscible with water and many organic solvents, indicating its highly polar nature.

Scientific Research Applications

Enantiopure Quinolizidinones and Indolizidinones Synthesis

Research by Ma and Zhu (2001) in "Organic Letters" demonstrates the use of iodides like 1-(3-Iodopropyl)piperidine;hydroiodide in the synthesis of enantiopure quinolizidinones and indolizidinones. This method, involving potassium carbonate in acetonitrile, is significant for synthesizing complex organic compounds, including (-)-lasubine II, which has potential applications in medicinal chemistry (Ma & Zhu, 2001).

Neuroprotective Agent Development

A study by Chenard et al. (1995) in the "Journal of Medicinal Chemistry" highlights the role of compounds similar to 1-(3-Iodopropyl)piperidine;hydroiodide in the development of neuroprotective agents. These compounds are explored as potent and selective N-methyl-D-aspartate (NMDA) antagonists, showing promise in protecting neurons from glutamate toxicity (Chenard et al., 1995).

Synthesis of Piperidines and Pyrrolidines

Research in "Organometallics" by Uhl et al. (2016) discusses the hydroalumination or hydrogallation of sterically encumbered hydrazones to afford hydrazides. These compounds, including 1-(3-Iodopropyl)piperidine;hydroiodide derivatives, are instrumental in synthesizing piperidines and pyrrolidines with applications in organic chemistry and material science (Uhl et al., 2016).

Piperidine Synthesis in Organic Chemistry

Zhang and Muñiz (2017) in "ACS Catalysis" describe a method for selective piperidine synthesis via intramolecular catalytic Csp3–H amination. This highlights the role of iodine-based compounds, like 1-(3-Iodopropyl)piperidine;hydroiodide, in modifying molecular structures to favor piperidine formation, crucial in organic synthesis and pharmaceutical applications (Zhang & Muñiz, 2017).

Solid State Dye Sensitized Solar Cells

In "Nanoscale," Vaghasiya et al. (2017) discuss the use of piperidinium iodide, closely related to 1-(3-Iodopropyl)piperidine;hydroiodide, in solid electrolytes for Dye Sensitized Solar Cells (ss-DSSCs). This showcases the application of such compounds in renewable energy technology, particularly in improving the efficiency and stability of ss-DSSCs (Vaghasiya et al., 2017).

Future Directions

Piperidine and its derivatives play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Piperidine being a privileged scaffold plays a crucial role in leading drug development and new piperidine derivatives for future drug molecules with high potential are therefore still being searched.